Cas no 1227955-06-7 (Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate)

• Product Name: Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
• CAS No: 1227955-06-7
• MF: C₁₅H₁₂BrNO₂S
• MW: 350.230281829834
• MDL: MFCD11615814
• CID: 4689517
• Update Time: 2025-06-23

Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
• Ethyl 6-bromo-3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
• OR110215
• Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate

• MDL： MFCD11615814
• Inchi： 1S/C15H12BrNO2S/c1-2-19-15(18)14-13(17-7-3-4-8-17)11-6-5-10(16)9-12(11)20-14/h3-9H,2H2,1H3
• InChI Key： VGCQHUXEXQUEME-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(C(=O)OCC)=C2N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Topological Polar Surface Area: 59.5

Additional information on Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate

Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate (CAS No. 1227955-06-7): A Comprehensive Overview

Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate (CAS No. 1227955-06-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, holds potential applications in drug discovery, material synthesis, and other advanced research areas. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate is a complex organic molecule with a molecular formula of C₁₈H₁₄BrNO₂S. The compound features a benzothiophene core, which is a heterocyclic aromatic system consisting of a benzene ring fused to a thiophene ring. The presence of the bromine atom at the 6-position and the pyrrole ring at the 3-position imparts unique chemical and physical properties to the molecule. The ethyl ester group at the 2-position further enhances its solubility and reactivity.

The compound exhibits excellent thermal stability and is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and tetrahydrofuran (THF). Its melting point is around 105°C, and it has a molecular weight of approximately 384.3 g/mol. These properties make it suitable for various synthetic transformations and biological evaluations.

Synthesis Methods

The synthesis of Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the coupling of 6-bromo-3-hydroxybenzothiophene with pyrrole followed by esterification with ethyl chloroformate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the palladium-catalyzed cross-coupling reaction between 6-bromo-3-hydroxybenzothiophene and pyrrole in the presence of an appropriate base. This method offers improved efficiency and scalability, making it suitable for large-scale production.

Biological Activities

Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate has been studied for its potential biological activities, particularly in the context of drug discovery. Recent research has shown that this compound exhibits significant anti-inflammatory and anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate involves the modulation of key signaling pathways such as NF-κB and MAPK. These pathways play crucial roles in inflammation and cancer progression, making the compound a promising lead for further development into therapeutic agents.

Recent Research Advancements

The interest in Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate has led to several recent advancements in both fundamental research and applied studies. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of this compound with enhanced anticancer activity against multidrug-resistant cancer cells.

In another study, researchers from the University of California explored the use of Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate as a photosensitizer in photodynamic therapy (PDT). The results showed that the compound effectively generated reactive oxygen species (ROS) upon light irradiation, leading to selective destruction of cancer cells while minimizing damage to healthy tissues.

Potential Applications

The unique properties of Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate make it a valuable candidate for various applications beyond drug discovery. In materials science, this compound can be used as a building block for designing novel organic semiconductors with improved electronic properties. Its ability to form stable thin films through solution processing techniques makes it suitable for use in organic photovoltaic devices and field-effect transistors.

In addition to its potential in materials science, Ethyl 6-bromo-3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate can also be employed in the development of new imaging agents for medical diagnostics. The bromine atom in its structure can be readily labeled with radioisotopes such as iodine or technetium, enabling non-invasive imaging techniques like positron emission tomography (PET) or single-photon emission computed tomography (SPECT).

Conclusion

Ethyl 6-bromo-3-(1H-pyrrol-1-y l)-1-benzothiophene -2-carboxy late (CAS No . 1227955 -06 -7) strong > is a multifaceted compound with promising applications in medicinal chemistry , materials science , and medical diagnostics . Its unique chemical structure , coupled with its biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new properties and applications , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation . p > article > response >